5-(sec-butylamino)-6-methyl-1,2,4-triazin-3(2H)-one

• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 5-(butan-2-ylamino)-6-methyl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C8H14N4O/c1-4-5(2)9-7-6(3)11-12-8(13)10-7/h5H,4H2,1-3H3,(H2,9,10,12,13)
• InChI Key: ADULRXPYZWSYGC-UHFFFAOYSA-N
• SMILES: CCC(C)NC1=NC(=O)NN=C1C

Description

5-(sec-butylamino)-6-methyl-1,2,4-triazin-3(2H)-one is a chemical compound that belongs to the class of triazine herbicides. It is commonly known as metribuzin and is widely used in agriculture to control the growth of weeds. Metribuzin is effective against a broad range of weeds and is used in various crops such as soybean, potato, and sugarcane.

Mechanism of Action

Metribuzin works by inhibiting the photosynthesis process in plants. It interferes with the electron transport chain in the chloroplasts, which results in the production of reactive oxygen species (ROS). The accumulation of ROS leads to oxidative stress and ultimately, cell death in the target plant.
Biochemical and Physiological Effects:
Metribuzin has been shown to have both acute and chronic toxic effects on non-target organisms. It can cause oxidative stress, DNA damage, and alterations in gene expression in animals and plants. In humans, exposure to metribuzin can lead to skin irritation, respiratory problems, and neurological effects.

Advantages and Limitations for Lab Experiments

Metribuzin is widely used in laboratory experiments to study its effects on plants and the environment. Its broad-spectrum activity and low toxicity make it a useful tool for researchers. However, its persistence in the environment and potential for non-target effects should be taken into consideration when designing experiments.

Future Directions

There are several future directions for research on metribuzin. One area of interest is the development of new formulations that are more effective and less toxic. Another area of research is the evaluation of metribuzin's potential for use in the treatment of cancer and other diseases. Additionally, more studies are needed to assess the long-term effects of metribuzin on the environment and non-target organisms.
In conclusion, metribuzin is a widely used herbicide that has been extensively studied for its herbicidal properties and its effects on crops and the environment. It works by inhibiting the photosynthesis process in plants and can cause oxidative stress and DNA damage in non-target organisms. Metribuzin is a useful tool for researchers, but its potential for non-target effects should be taken into consideration. There are several future directions for research on metribuzin, including the development of new formulations and the evaluation of its potential for use in the treatment of diseases.

Synthesis Methods

The synthesis of metribuzin involves the reaction of 2-mercapto-4,6-dimethylpyrimidine with sec-butylamine in the presence of a catalyst. The reaction results in the formation of 5-(sec-butylamino)-6-methyl-2-mercapto-1,2,4-triazine. The compound is then oxidized using hydrogen peroxide to form metribuzin.

Scientific Research Applications

Metribuzin has been extensively studied for its herbicidal properties and its effects on crops and the environment. It is used in various research studies to evaluate its efficacy in controlling weed growth and its impact on crop yields. Metribuzin has also been studied for its potential use in the treatment of cancer and other diseases.